Cas no 90076-88-3 (Benzenamine,4,4'-[1,8-octanediylbis(oxy)]bis- (9CI))

Benzenamine,4,4'-[1,8-octanediylbis(oxy)]bis- (9CI) structure
90076-88-3 structure
Product Name:Benzenamine,4,4'-[1,8-octanediylbis(oxy)]bis- (9CI)
CAS No:90076-88-3
MF:C20H28N2O2
MW:328.448525428772
CID:797973
PubChem ID:53425889
Update Time:2025-04-19

Benzenamine,4,4'-[1,8-octanediylbis(oxy)]bis- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Benzenamine,4,4'-[1,8-octanediylbis(oxy)]bis- (9CI)
    • 4-[6-(4-aminophenoxy)octoxy]aniline
    • DTXSID20699016
    • 90076-88-3
    • 4,4'-[Octane-1,6-diylbis(oxy)]dianiline
    • Inchi: 1S/C20H28N2O2/c1-2-18(24-20-13-9-17(22)10-14-20)6-4-3-5-15-23-19-11-7-16(21)8-12-19/h7-14,18H,2-6,15,21-22H2,1H3
    • InChI Key: XRXJCRJPBMVVAI-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(=CC=1)N)C(CC)CCCCCOC1C=CC(=CC=1)N

Computed Properties

  • Exact Mass: 328.215078140g/mol
  • Monoisotopic Mass: 328.215078140g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 10
  • Complexity: 311
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 70.5Ų

Experimental Properties

  • Density: 1.087
  • Boiling Point: 536.9°Cat760mmHg
  • Flash Point: 295.7°C
  • Refractive Index: 1.577

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